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For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclohexyl benzoate (CAS 2412-73-9) is an ester of benzoic acid and cyclohexanol.[1][2]

This technical guide provides a comprehensive overview of its chemical and physical

properties, detailed experimental protocols for its synthesis and analysis, and a review of its

current applications. While primarily utilized as a plasticizer and fragrance ingredient, its role as

a pharmaceutical intermediate suggests potential for broader applications in drug development.

[2][3] This document aims to be a valuable resource for researchers and professionals in the

chemical and pharmaceutical sciences.

Chemical and Physical Properties
Cyclohexyl benzoate is a colorless to pale yellow, viscous liquid with a mild, balsamic, and

somewhat floral and herbaceous odor.[1][4] It is soluble in organic solvents but has limited

solubility in water.[1] Key physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of Cyclohexyl Benzoate
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Property Value Reference(s)

CAS Number 2412-73-9 [5]

Molecular Formula C₁₃H₁₆O₂ [5]

Molecular Weight 204.26 g/mol [5]

Appearance
Colorless to light yellow clear

liquid

Odor
Mild, faint, warm-balsamic,

floral, herbaceous
[4]

Boiling Point approx. 282-285 °C [1]

Melting Point < -10 °C [6]

Density 1.0538 g/cm³ at 25 °C [6]

Flash Point 132.7 °C [3]

Refractive Index 1.52350 at 15.5 °C [7]

LogP 3.87 [8]

Synthesis of Cyclohexyl Benzoate
Cyclohexyl benzoate is typically synthesized via two primary methods: Fischer esterification

of benzoic acid and cyclohexanol, or the reaction of benzoyl chloride with cyclohexanol.

Fischer Esterification
This method involves the acid-catalyzed esterification of benzoic acid with cyclohexanol. To

drive the equilibrium towards the product, it is common to use an excess of one reactant or to

remove the water formed during the reaction.[9]

Experimental Protocol: Fischer Esterification of Cyclohexyl Benzoate

Materials:

Benzoic acid
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Cyclohexanol

Concentrated sulfuric acid (catalyst)

Toluene (for azeotropic removal of water, optional)

Diethyl ether or Ethyl acetate (for extraction)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate or magnesium sulfate (drying agent)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (and a

Dean-Stark trap if using toluene), combine benzoic acid (1.0 equivalent) and cyclohexanol

(1.2-1.5 equivalents).

If using, add toluene to the flask.

Slowly and with caution, add a catalytic amount of concentrated sulfuric acid (e.g., 0.1

equivalents) to the reaction mixture.

Heat the mixture to reflux with vigorous stirring. Monitor the progress of the reaction by

thin-layer chromatography (TLC). If using a Dean-Stark trap, continue reflux until the

theoretical amount of water has been collected.[9]

Once the reaction is complete, allow the mixture to cool to room temperature.

Dilute the reaction mixture with diethyl ether or ethyl acetate.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted benzoic

acid), and finally with brine.[9]
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Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude cyclohexyl
benzoate.[9]

The crude product can be purified by vacuum distillation.

Synthesis from Benzoyl Chloride
This method involves the reaction of cyclohexanol with the more reactive benzoyl chloride,

often in the presence of a base like pyridine or triethylamine to neutralize the HCl byproduct.

[10][11]

Experimental Protocol: Synthesis of Cyclohexyl Benzoate from Benzoyl Chloride

Materials:

Cyclohexanol

Benzoyl chloride

Pyridine or Triethylamine (base)

Dichloromethane (solvent)

0.5 M HCl solution

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve cyclohexanol (1.0 equivalent)

and triethylamine (1.1 equivalents) in anhydrous dichloromethane.[11]

Cool the mixture in an ice bath.
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Slowly add benzoyl chloride (1.05 equivalents) to the stirred solution.

Allow the reaction to warm to room temperature and stir for 16 hours or until completion as

monitored by TLC.[11]

Transfer the reaction mixture to a separatory funnel and wash sequentially with 0.5 M HCl

solution, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure.

The crude product can be purified by flash chromatography on silica gel using a

hexane/ethyl acetate gradient.

Workflow for Synthesis and Purification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.rsc.org/suppdata/ob/c3/c3ob42417k/c3ob42417k1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Purification

Benzoic Acid + Cyclohexanol
OR

Benzoyl Chloride + Cyclohexanol

Fischer Esterification (Acid Catalyst)
OR

Acylation (Base)

Crude Cyclohexyl Benzoate

Extraction and Washing

Drying with Na2SO4

Rotary Evaporation

Vacuum Distillation
OR

Flash Chromatography

Pure Cyclohexyl Benzoate

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of cyclohexyl benzoate.
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Spectroscopic Analysis
The structure of cyclohexyl benzoate can be confirmed by various spectroscopic techniques.

Table 2: Spectroscopic Data for Cyclohexyl Benzoate
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Technique Key Features and Interpretation

¹H NMR

The spectrum shows characteristic signals for

the aromatic protons of the benzoate group and

the aliphatic protons of the cyclohexyl ring.

Aromatic protons typically appear as multiplets

in the range of 7.4-8.1 ppm. The proton on the

carbon bearing the ester oxygen (OCH) of the

cyclohexyl ring appears as a multiplet around

5.0 ppm. The remaining cyclohexyl protons

appear as a series of multiplets between 1.2

and 2.0 ppm.[1]

¹³C NMR

The carbonyl carbon of the ester group is

observed around 166 ppm. Aromatic carbons

appear in the 128-133 ppm region. The carbon

of the cyclohexyl ring attached to the oxygen (C-

O) is found around 73 ppm, while the other

cyclohexyl carbons resonate in the 23-32 ppm

range.

IR Spectroscopy

A strong absorption band corresponding to the

C=O stretch of the ester is typically observed

around 1715-1720 cm⁻¹. C-O stretching

vibrations are seen in the 1270-1300 cm⁻¹

(asymmetric) and 1100-1130 cm⁻¹ (symmetric)

regions. Aromatic C-H stretches are observed

above 3000 cm⁻¹, while aliphatic C-H stretches

appear just below 3000 cm⁻¹.[12][13]

Mass Spectrometry

The molecular ion peak [M]⁺ is observed at m/z

= 204. Common fragmentation patterns include

the loss of the cyclohexoxy radical to give the

benzoyl cation at m/z = 105 (often the base

peak), and the loss of a cyclohexene molecule

(via McLafferty rearrangement) to give the

benzoic acid radical cation at m/z = 122.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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